Cas no 2169633-74-1 (2-methyl-1-oxa-8-thia-5-azaspiro5.5undecane)

• Product Name: 2-methyl-1-oxa-8-thia-5-azaspiro5.5undecane
• CAS No: 2169633-74-1
• MF: C₉H₁₇NOS
• MW: 187.302381277084
• CID: 5995658
• PubChem ID: 165862772
• Update Time: 2025-11-07

2-methyl-1-oxa-8-thia-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-oxa-8-thia-5-azaspiro5.5undecane
• 2-methyl-1-oxa-8-thia-5-azaspiro[5.5]undecane
• EN300-1278658
• 2169633-74-1

• Inchi： 1S/C9H17NOS/c1-8-3-5-10-9(11-8)4-2-6-12-7-9/h8,10H,2-7H2,1H3
• InChI Key： RKLUFBLXASMLCP-UHFFFAOYSA-N
• SMILES： S1CCCC2(C1)NCCC(C)O2

Computed Properties

• Exact Mass: 187.10308534g/mol
• Monoisotopic Mass: 187.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.6Ų

Additional information on 2-methyl-1-oxa-8-thia-5-azaspiro5.5undecane

2-Methyl-1-Oxa-8-Thia-5-Azaspiro[5.5]Undecane: A Comprehensive Overview

2-Methyl-1-Oxa-8-Thia-5-Azaspiro[5.5]Undecane, also known by its CAS Registry Number CAS No 216963374, is a unique chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its spirocyclic structure, which consists of two fused rings sharing a single atom, in this case, a sulfur atom at position 8 and an oxygen atom at position 1, along with a nitrogen atom at position 5.

The structural complexity of 2-Methyl-Spiro[5.5]Undecane makes it an intriguing subject for both theoretical and experimental studies. Its spirocyclic framework provides a platform for exploring novel chemical reactivity and physical properties, which have been extensively investigated in recent years.

Recent advancements in computational chemistry have enabled researchers to delve deeper into the electronic structure and reactivity of 2-Methyl-Spiro[5.5]Undecane. Using state-of-the-art quantum mechanical methods, scientists have been able to predict the compound's potential for participating in various types of chemical reactions, including nucleophilic attacks and electrophilic substitutions.

In terms of synthesis, the preparation of 2-Methyl-Spiro[5.5]Undecane typically involves multi-step organic reactions, often utilizing ring-closing metathesis or other cyclization techniques to form the spirocyclic core. The methyl group substitution at position 2 plays a crucial role in stabilizing the molecule's conformation and influencing its reactivity.

The application of CAS No 216963374 extends beyond pure research, with potential uses in pharmaceuticals, agrochemicals, and advanced materials development. For instance, its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices.

Moreover, recent studies have highlighted the compound's ability to act as a versatile building block in supramolecular chemistry, where it can self-assemble into complex architectures under specific conditions.

In conclusion, 2-Methyl-Spiro[5.5]Undecane, or CAS No 216963374, represents a fascinating example of how structural complexity can lead to novel chemical behavior and functional applications.